Cas no 2408974-91-2 (tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate)

• Product Name: tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• CAS No: 2408974-91-2
• MF: C₁₁H₂₀FNO₃
• MW: 233.279807090759
• CID: 5856900
• PubChem ID: 165683867
• Update Time: 2025-06-10

tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• EN300-7192281
• 2408974-91-2
• tert-butyl N-{[(1s,3s)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate
• 2408968-58-9
• EN300-7029340

• Inchi： 1S/C11H20FNO3/c1-10(2,3)16-9(15)13-7-11(12)4-8(5-11)6-14/h8,14H,4-7H2,1-3H3,(H,13,15)
• InChI Key： RTQQOQIQAJXAQM-UHFFFAOYSA-N
• SMILES： FC1(CNC(=O)OC(C)(C)C)CC(CO)C1

Computed Properties

• Exact Mass: 233.14272166g/mol
• Monoisotopic Mass: 233.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate

Professional Introduction to Compound with CAS No. 2408974-91-2 and Product Name: *tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate*

Compound with the CAS number 2408974-91-2 and the product name tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a cyclobutyl moiety with a fluoro and hydroxymethyl substituents, which are strategically positioned to enhance its pharmacological properties.

The cyclobutyl ring in tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate is a key structural element that contributes to its stability and reactivity. The presence of a fluoro group at the 1-position of the cyclobutyl ring is particularly noteworthy, as fluorine atoms are known to improve metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of developing more effective and longer-lasting pharmaceuticals. Additionally, the hydroxymethyl group at the 3-position introduces a polar functional group that can enhance solubility and interactions with biological targets.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their versatility in drug design, offering a balance between lipophilicity and polarity that can optimize pharmacokinetic profiles. The specific carbamate derivative tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate is being explored for its potential as an intermediate in the synthesis of more complex molecules. Its tert-butyl group provides stability during synthetic processes while allowing for further functionalization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The stereochemistry of the cyclobutyl ring, specifically the (1r,3r) configuration, is critical for maintaining the compound's biological activity. Advances in synthetic methodologies have enabled more efficient and selective routes to such chiral compounds, making it feasible to produce them on a larger scale for research and commercial purposes.

Recent studies have highlighted the importance of fluorinated cycloalkanes in medicinal chemistry. These compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. For instance, fluorine atoms can enhance binding affinity by increasing electronic density at key interaction sites on biological targets. This has led to the development of several fluorinated drugs that have shown promise in clinical trials. The compound with CAS no. 2408974-91-2 is no exception and is being investigated for its potential in treating various diseases.

The hydroxymethyl group in tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate also plays a crucial role in its biological activity. Hydroxymethyl groups are known to participate in hydrogen bonding interactions, which can enhance binding to proteins and enzymes. This feature makes the compound a valuable scaffold for designing molecules that interact specifically with biological targets. Additionally, hydroxymethyl groups can be further modified or incorporated into more complex structures, providing flexibility in drug design.

In conclusion, compound with CAS no. 2408974-91-2 and product name tert-butyl N-{[(1r,3r)-1-fluoro-3-(hydroxymethyl)cyclobutyl]methyl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the fluoro and hydroxymethyl substituents on the cyclobutyl ring, make it a promising candidate for further development as a therapeutic agent. The compound's potential applications in drug development are vast, and ongoing research continues to uncover new possibilities for its use in treating various diseases.